
Personal protective equipment for handling
Methyl 2-(2-aminophenyl)acetate

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: Methyl 2-(2-aminophenyl)acetate

Cat. No.: B1310229 Get Quote

Essential Safety and Handling Guide for Methyl
2-(2-aminophenyl)acetate
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for researchers, scientists, and drug development professionals handling

Methyl 2-(2-aminophenyl)acetate (CAS No. 35613-44-6). Adherence to these guidelines is

critical for ensuring personal safety and minimizing environmental impact.

Hazard and Safety Data
Methyl 2-(2-aminophenyl)acetate is a chemical that requires careful handling due to its

potential health hazards. The following table summarizes the key hazard information and

recommended personal protective equipment.
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Hazard
Classification

GHS Pictogram Signal Word Hazard Statements

Acute Toxicity, Oral
GHS07 (Exclamation

Mark)
Warning

H302: Harmful if

swallowed

Skin Irritation
GHS07 (Exclamation

Mark)
Warning

H315: Causes skin

irritation

Eye Irritation
GHS07 (Exclamation

Mark)
Warning

H319: Causes serious

eye irritation

Respiratory Irritation
GHS07 (Exclamation

Mark)
Warning

H335: May cause

respiratory irritation

Occupational Exposure Limits:

No specific occupational exposure limits (OELs) have been established for Methyl 2-(2-
aminophenyl)acetate. It is recommended to handle it in a well-ventilated area, preferably

within a chemical fume hood, to minimize exposure.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory to prevent exposure.[1] The following table

summarizes the required PPE.
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PPE Category Specification Rationale

Eye and Face Protection

Chemical splash goggles that

meet ANSI Z87.1 standard. A

face shield should be worn

over goggles if there is a

significant risk of splashes.

Protects against splashes and

aerosols that can cause

serious eye irritation.

Skin Protection

- Gloves: Chemical-resistant

gloves (e.g., nitrile, neoprene).

Refer to the manufacturer's

resistance guide for specific

breakthrough times. Double-

gloving may be necessary for

prolonged handling. - Lab

Coat: A chemical-resistant lab

coat or apron. - Clothing: Long

pants and closed-toe shoes.

Prevents skin contact, as the

substance causes skin

irritation. Aromatic amines can

be absorbed through the skin.

Respiratory Protection

All work should be conducted

in a certified chemical fume

hood. If engineering controls

are insufficient, a NIOSH-

approved respirator with

cartridges appropriate for

organic vapors and amines

should be used.

Minimizes the inhalation of

vapors or aerosols, which may

cause respiratory irritation.

Operational and Disposal Plan
A strict operational workflow is critical for safety. This step-by-step guidance covers the

handling of Methyl 2-(2-aminophenyl)acetate from receipt to disposal.

Pre-Handling Procedures
Risk Assessment: Before beginning any work, conduct a thorough risk assessment for the

planned experiment.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b1310229?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1310229?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Information Review: Review the Safety Data Sheet (SDS) and this guide. Locate the nearest

eyewash station and safety shower.

Fume Hood Check: Ensure the chemical fume hood is functioning correctly and the sash is

at the appropriate height.

PPE Donning: Put on all required PPE as detailed in the table above before entering the

designated work area.

Handling Procedures
Work Area: Conduct all manipulations of Methyl 2-(2-aminophenyl)acetate within a certified

chemical fume hood.

Dispensing: Carefully dispense the required amount, avoiding splashes and the generation

of aerosols.

Container Management: Keep all containers of the chemical tightly closed when not in use.

Storage: Store in a cool, well-ventilated area, away from incompatible substances.[2] The

compound should be stored in an inert atmosphere, in a freezer under -20°C.

Post-Handling and Cleanup
Decontamination: Thoroughly decontaminate the work area and any equipment that came

into contact with the chemical using an appropriate solvent (e.g., ethanol, acetone), followed

by soap and water.

PPE Doffing: Properly remove PPE, taking care to avoid skin contamination. Remove gloves

using the correct technique.

Hand Washing: Wash hands thoroughly with soap and water after all handling procedures

are complete.

Disposal Plan
Waste Collection: Dispose of Methyl 2-(2-aminophenyl)acetate and any contaminated

materials as hazardous chemical waste.
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Waste Segregation: Do not mix with other waste streams. Keep in a clearly labeled, sealed

container.

Regulatory Compliance: Follow all local, state, and federal regulations for hazardous waste

disposal.

Emergency Procedures
Immediate and appropriate action is critical in the event of an exposure or spill.

Emergency Situation Action

Eye Contact

Immediately flush eyes with large amounts of

water for at least 15 minutes, occasionally lifting

the upper and lower eyelids. Seek immediate

medical attention.[3]

Skin Contact

Immediately flush the affected area with copious

amounts of water for at least 15 minutes.

Remove contaminated clothing and wash it

before reuse. Seek immediate medical attention.

[3][4]

Inhalation

Move the person to fresh air. If breathing is

difficult, administer oxygen. If breathing has

stopped, give artificial respiration. Seek

immediate medical attention.[4]

Ingestion

Do NOT induce vomiting. If the person is

conscious, rinse their mouth with water. Seek

immediate medical attention.[3]

Spill

Evacuate the area. Wear appropriate PPE,

including respiratory protection. Absorb the spill

with an inert material (e.g., vermiculite, sand)

and place it in a sealed container for disposal.

Ventilate the area and wash the spill site after

material pickup is complete.
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Safe Handling Workflow
The following diagram illustrates the key steps for the safe handling of Methyl 2-(2-
aminophenyl)acetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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